Cas no 96681-85-5 (Pyrazinepropanoic acid, 3,6-bis(2-hydroxyethyl)-)

Pyrazinepropanoic acid, 3,6-bis(2-hydroxyethyl)- structure
96681-85-5 structure
Product Name:Pyrazinepropanoic acid, 3,6-bis(2-hydroxyethyl)-
CAS No:96681-85-5
MF:C11H16N2O4
MW:240.255743026733
MDL:MFCD10688648
CID:734604
PubChem ID:13368155
Update Time:2024-10-25

Pyrazinepropanoic acid, 3,6-bis(2-hydroxyethyl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrazinepropanoic acid, 3,6-bis(2-hydroxyethyl)-
    • 3,6-Bis(2-hydroxyethyl)-2-pyrazinepropanoic Acid
    • 3,6-Bis(2-hydroxyethyl)-2-pyrazinepropanoic AcidDiscontinued
    • 3-[3,6-bis(2-hydroxyethyl)pyrazin-2-yl]propanoic acid
    • 3,6-Bis(2-hydroxyethyl)-2-pyrazinepropanoic acid (ACI)
    • Pyrazinepropanoic acid, 3,6-bis(2-hydroxyethyl)- (9CI)
    • 3-(2-Carboxyethyl)-2,5-bis(2-hydroxyethyl)pyrazine
    • DA-24597
    • 3-(3,6-Bis(2-hydroxyethyl)pyrazin-2-yl)propanoic acid
    • 3-(3,6-Bis(2-hydroxyethyl)pyrazin-2-yl)propanoicacid
    • DTXSID50538505
    • SCHEMBL5843311
    • 96681-85-5
    • MDL: MFCD10688648
    • Inchi: 1S/C11H16N2O4/c14-5-3-8-7-12-9(4-6-15)10(13-8)1-2-11(16)17/h7,14-15H,1-6H2,(H,16,17)
    • InChI Key: LOAQLPWVJYSQKH-UHFFFAOYSA-N
    • SMILES: O=C(CCC1C(CCO)=NC=C(CCO)N=1)O

Computed Properties

  • Exact Mass: 240.11100700g/mol
  • Monoisotopic Mass: 240.11100700g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 7
  • Complexity: 238
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.2
  • Topological Polar Surface Area: 104Ų

Pyrazinepropanoic acid, 3,6-bis(2-hydroxyethyl)- Security Information

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